Cas no 1179798-11-8 (4-Bromo-1-(pyridin-4-ylmethyl)pyrazole)

4-Bromo-1-(pyridin-4-ylmethyl)pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromo group at the 4-position and a pyridin-4-ylmethyl moiety at the 1-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, enabling further functionalization, while the pyridine group contributes to coordination properties, making it useful in ligand design. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for researchers seeking tailored intermediates in medicinal chemistry or material science.
4-Bromo-1-(pyridin-4-ylmethyl)pyrazole structure
1179798-11-8 structure
Product Name:4-Bromo-1-(pyridin-4-ylmethyl)pyrazole
CAS No:1179798-11-8
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD09909660
CID:856413
PubChem ID:46739711
Update Time:2025-05-24

4-Bromo-1-(pyridin-4-ylmethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-1-(PYRIDIN-4-YLMETHYL)PYRAZOLE
    • 4-((4-Bromo-1H-pyrazol-1-yl)methyl)pyridine
    • 4-bromo-1-(pyridin-4-ylmethyl)-1H-pyrazole
    • 4-[(4-bromopyrazol-1-yl)methyl]pyridine
    • BS-23215
    • DB-367350
    • CS-0212611
    • 4-[(4-Bromo-1H-pyrazol-1-yl)methyl]pyridine
    • AKOS010258551
    • DTXSID20675299
    • 1179798-11-8
    • MFCD09909660
    • 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole
    • MDL: MFCD09909660
    • Inchi: 1S/C9H8BrN3/c10-9-5-12-13(7-9)6-8-1-3-11-4-2-8/h1-5,7H,6H2
    • InChI Key: XDBLWTXWXBNOCJ-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC1C=CN=CC=1

Computed Properties

  • Exact Mass: 236.99000
  • Monoisotopic Mass: 236.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • PSA: 30.71000
  • LogP: 2.08890

4-Bromo-1-(pyridin-4-ylmethyl)pyrazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole

Chemical Profile of 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole (CAS No. 1179798-11-8)

4-Bromo-1-(pyridin-4-ylmethyl)pyrazole (CAS No. 1179798-11-8) is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 4-position and a pyridine-methyl group at the 1-position. This molecular structure makes it a versatile intermediate in pharmaceutical and agrochemical research, particularly due to its ability to serve as a building block for more complex molecules. The presence of both bromine and pyridine functionalities allows for further chemical modifications, making it valuable in the synthesis of novel compounds with potential biological activity.

The compound's significance in modern chemical synthesis stems from its dual reactivity. The bromine atom at the 4-position of the pyrazole ring can undergo various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups. Simultaneously, the pyridine-methyl side chain provides a handle for further functionalization, including nucleophilic substitution or metal coordination. These features make 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole a preferred choice for medicinal chemists seeking to develop new drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of additional substituents, such as bromine and pyridine-methyl groups, can modulate these activities and enhance binding affinity to biological targets. For instance, studies have shown that certain pyrazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer progression.

One notable area of research involving 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The bromine atom in 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole allows for easy incorporation into kinase inhibitors through cross-coupling reactions with heterocyclic scaffolds known to interact with kinase active sites.

Additionally, the pyridine-methyl group can be leveraged to enhance the solubility and bioavailability of drug candidates. Pyridine-based motifs are frequently found in approved drugs due to their favorable pharmacokinetic properties. By incorporating this group into a lead compound derived from 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole, researchers can optimize drug-like characteristics while maintaining or improving biological activity.

The compound has also shown promise in the field of agrochemicals. Pyrazole derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural features of 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole make it a suitable precursor for developing novel agrochemicals with enhanced efficacy against resistant pests while minimizing environmental impact. Recent studies have highlighted the importance of designing compounds that disrupt essential metabolic pathways in pests without harming beneficial organisms.

The synthesis of 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole typically involves multi-step reactions starting from commercially available precursors such as 3-bromopyrazole and 4-pyridinemethanol. The bromination step at the 4-position of the pyrazole ring is often achieved using brominating agents like N-bromosuccinimide (NBS). Subsequent coupling reactions with various aryl halides or boronic acids can be performed using palladium catalysts to introduce additional substituents at different positions.

In conclusion, 4-Bromo-1-(pyridin-4-ylmethyl)pyrazole (CAS No. 1179798-11-8) is a valuable intermediate in pharmaceutical and agrochemical research due to its structural versatility and reactivity. Its applications span across multiple fields, including kinase inhibition and crop protection, underscoring its importance in modern chemical synthesis. As research continues to uncover new biological activities and synthetic strategies involving this compound, its relevance is expected to grow further.

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